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Abstract

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and reactivity of 3-Bromo-3-phenylpropanoic acid (CAS No: 15463-91-

9). This halogenated carboxylic acid serves as a versatile intermediate in organic synthesis,

with applications ranging from the development of pharmaceuticals to material science. This

document details experimental protocols for its preparation, summarizes its key spectroscopic

features, and explores its utility as a building block for more complex molecules. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Chemical and Physical Properties
3-Bromo-3-phenylpropanoic acid is a derivative of cinnamic acid with the molecular formula

C₉H₉BrO₂.[1] Its structure, featuring a bromine atom and a phenyl group on the third carbon of

a propanoic acid chain, imparts specific reactivity that makes it a valuable synthetic

intermediate.[1][2]
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The key physical and chemical properties of 3-Bromo-3-phenylpropanoic acid are

summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula C₉H₉BrO₂

Molecular Weight 229.07 g/mol [1][3]

CAS Number 15463-91-9[1][2][3]

Melting Point

135-138°C[3] (Another source reports 206-

208°C, which may refer to a different

stereoisomer or related compound)[1]

Boiling Point 301.3°C at 760 mmHg[3]

Density 1.554 g/cm³[3]

Flash Point 136°C[3]

Solubility

Slightly soluble in cold, and soluble in hot, dry

carbon disulfide.[4] It is noted to be readily

decomposed by water.[4]

XLogP3 2.6[1]

Hydrogen Bond Donor Count 1[1]

Hydrogen Bond Acceptor Count 2[1]

Refractive Index 1.59[3]

Vapor Pressure 0.00047 mmHg at 25°C[3]

InChI Key JQRMHJWFYKSDNQ-UHFFFAOYSA-N[1][2]

Synthesis and Experimental Protocols
The primary route for synthesizing 3-Bromo-3-phenylpropanoic acid involves the addition of

a bromine source to cinnamic acid. Two common experimental protocols are detailed below.

Protocol 1: Bromination of Cinnamic Acid with Bromine
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This method involves the direct addition of bromine (Br₂) to cinnamic acid.

Reagents:

Cinnamic acid

Bromine (Br₂)

Organic solvent (e.g., dichloromethane)

Procedure:

Dissolve cinnamic acid in dichloromethane at room temperature to form a colorless

solution.[1]

Slowly add a solution of bromine in the same solvent to the cinnamic acid solution.

The reaction is typically carried out at room temperature.[1]

Upon completion, the product can be isolated and purified.

Yield: Typical yields for this type of reaction range from 80% to 93%.[1]

Protocol 2: Hydrobromination of Cinnamic Acid
This method utilizes hydrobromic acid (HBr) to achieve the addition across the double bond of

cinnamic acid.

Reagents:

Finely powdered cinnamic acid

Glacial acetic acid

Hydrogen bromide (HBr) gas

Procedure:
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Saturate glacial acetic acid with hydrogen bromide gas at room temperature.

Approximately 1 part of glacial acetic acid dissolves 0.6 parts of HBr.[4]

Add 10 g of finely powdered cinnamic acid to 10 g of the HBr-saturated glacial acetic acid.

[4]

Heat the mixture in a sealed tube for 2 hours at 100°C.[4]

Upon cooling, 3-Bromo-3-phenylpropanoic acid crystallizes out of the solution.[4]

Collect the precipitate and wash it with a small amount of ice-cold water.

Dry the product under a vacuum.

Purification: The product is sensitive to water and should be recrystallized from an anhydrous

solvent like dry carbon disulfide.[4] Cinnamic acid is readily soluble in cold carbon disulfide,

while the product is only slightly soluble, allowing for purification.[4]

A related and often studied reaction is the bromination of trans-cinnamic acid to form 2,3-

dibromo-3-phenylpropanoic acid, which serves as a precursor to other derivatives.[2][5] This

reaction is highly diastereoselective, favoring the anti-addition product.[2]

Spectroscopic Analysis
Structural confirmation and purity assessment of 3-Bromo-3-phenylpropanoic acid are

typically performed using NMR and IR spectroscopy.

Infrared (IR) Spectroscopy: Key absorption bands are expected for the carboxylic acid and

the carbon-bromine bond. The C=O stretch of the carboxylic acid is typically observed

around 1700 cm⁻¹.[1] A C-Br stretching vibration is also expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum would show signals corresponding to the protons on the phenyl

ring, as well as signals for the protons on the aliphatic chain adjacent to the bromine-

substituted carbon.[1]
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¹³C NMR: The carbon spectrum would show distinct signals for the carboxylic acid carbon,

the carbons of the phenyl ring, and the two aliphatic carbons.

While specific spectral data for 3-Bromo-3-phenylpropanoic acid is not readily available in

the provided search results, data for the related 2,3-dibromo-3-phenylpropanoic acid is

referenced, indicating the common use of these techniques for characterization.[6][7]

Chemical Reactivity and Applications
3-Bromo-3-phenylpropanoic acid is a multifunctional intermediate, with its reactivity centered

around the bromine atom and the carboxylic acid group.[2]

Key Chemical Reactions
Nucleophilic Substitution: The bromine atom is located at a benzylic position, making it a

good leaving group. This allows for displacement by a wide range of nucleophiles, enabling

the introduction of functional groups such as amines, hydroxides, and thiols.[2]

Reduction: The carboxylic acid moiety can be reduced to a primary alcohol (3-bromo-3-

phenylpropanol) using strong reducing agents like lithium aluminum hydride.[2]

Catalytic Hydrogenation: This can be employed to remove the bromine atom, yielding 3-

phenylpropanoic acid.[2]

Applications
The versatile reactivity of this compound leads to its use in several fields:

Organic Synthesis: It is a crucial intermediate for synthesizing a variety of more complex

organic molecules, including pharmaceuticals.[1][2] For instance, it is a precursor for (S)-2-

acetylthio-3-phenylpropanoic acid.[2]

Biochemical Research: Its structural similarities to compounds that promote cellular growth

have led to its use in studies related to muscle hypertrophy.[1]

Material Science: It serves as a building block for creating specialized polymers and

materials, such as substituted phthalocyanines used as dyes and pigments.[1]
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Visualizations
The following diagrams illustrate the synthesis, experimental workflow, and chemical reactivity

of 3-Bromo-3-phenylpropanoic acid.

Cinnamic Acid 3-Bromo-3-phenylpropanoic AcidBromination

Br₂

HBr / Acetic Acid

Click to download full resolution via product page

Caption: Synthesis of 3-Bromo-3-phenylpropanoic acid from cinnamic acid.
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Caption: General experimental workflow for bromination of cinnamic acid.
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Caption: Key chemical reactions of 3-Bromo-3-phenylpropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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